Cas no 2172555-94-9 ({1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172555-94-9
• MF: C₁₃H₂₄N₄O
• MW: 252.355862617493
• CID: 5995916
• PubChem ID: 165591786
• Update Time: 2025-05-21

{1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• {[1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• EN300-1597218
• 2172555-94-9

• Inchi： 1S/C13H24N4O/c1-10(18-3)13-12(9-14-2)15-16-17(13)11-7-5-4-6-8-11/h10-11,14H,4-9H2,1-3H3
• InChI Key： QCMAEZRRZJKWRJ-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(CNC)N=NN1C1CCCCC1

Computed Properties

• Exact Mass: 252.19501140g/mol
• Monoisotopic Mass: 252.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52Ų

Additional information on {1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Compound CAS No. 2172555-94-9: {1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

The compound with CAS No. 2172555-94-9, named {1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, is a complex organic molecule with a diverse range of potential applications in the chemical and pharmaceutical industries. This compound has garnered significant attention due to its unique structural features and promising properties in recent scientific studies.

The molecular structure of this compound is characterized by a triazole ring system, which is a five-membered heterocyclic structure containing three nitrogen atoms and two carbon atoms. The triazole ring is further substituted with a cyclohexyl group at position 1 and a 1-methoxyethyl group at position 5, which adds to the complexity and functionality of the molecule. The presence of these substituents not only enhances the stability of the triazole ring but also introduces new reactivity sites for potential chemical transformations.

Recent research has highlighted the importance of triazole-containing compounds in various fields, including drug discovery and materials science. For instance, studies have shown that triazoles can act as effective ligands in metal coordination chemistry, enabling the synthesis of novel metal complexes with unique catalytic properties. Additionally, the cyclohexyl group in this compound contributes to its hydrophobicity, making it suitable for applications in lipid-like environments or as a component in drug delivery systems.

The synthesis of {1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine involves a multi-step process that typically begins with the preparation of the triazole core followed by subsequent functionalization steps to introduce the cyclohexyl and methoxyethyl substituents. These steps often require precise control over reaction conditions to ensure high yields and purity of the final product.

In terms of applications, this compound has shown potential as an intermediate in the synthesis of more complex molecules with therapeutic properties. For example, researchers have explored its use as a building block for constructing bioactive compounds targeting various disease states such as cancer and inflammation.

Furthermore, advancements in computational chemistry have enabled detailed studies of this compound's electronic structure and reactivity patterns at an atomic level. These insights have been instrumental in predicting its behavior under different chemical conditions and optimizing its use in various industrial processes.

In conclusion, {1-cyclohexyl-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2172555-94-9) represents a valuable addition to the arsenal of organic compounds available for scientific exploration and industrial application.